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Compound of Interest

Compound Name: 1-Bromo-2,4,5-trichlorobenzene

Cat. No.: B050287

An In-depth Technical Guide to the Physical Properties of 1-Bromo-2,4,5-trichlorobenzene

Introduction

1-Bromo-2,4,5-trichlorobenzene is a halogenated aromatic hydrocarbon. Its chemical
structure consists of a benzene ring substituted with one bromine atom and three chlorine
atoms at the 2, 4, and 5 positions. This substitution pattern imparts specific physical and
chemical properties that are of interest to researchers and professionals in drug development
and chemical synthesis. This document provides a comprehensive overview of the known
physical properties of 1-Bromo-2,4,5-trichlorobenzene, details on experimental protocols for
their determination, and logical diagrams to illustrate key information.

Core Physical Properties

The physical characteristics of 1-Bromo-2,4,5-trichlorobenzene are determined by its
molecular structure and the nature of its chemical bonds. The presence of multiple halogen
atoms significantly influences its molecular weight, melting point, and solubility.

Data Presentation

A summary of the key physical and chemical identifiers for 1-Bromo-2,4,5-trichlorobenzene is
presented in the table below. It is important to note that while some properties like molecular
weight and melting point are well-documented, others such as boiling point, density, and
specific solubility values are not readily available in the cited literature. For such cases,
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qualitative descriptions or properties of structurally similar compounds are provided as an

estimation.
Property Value Source(s)
Molecular Formula CeH2BrCls [1]
Molecular Weight 260.34 g/mol [1]
CAS Number 29682-44-8 [1]
Appearance Solid, Crystalline [2]
Melting Point 142-143 °C [3]

Data not available. A similar
N ) isomer, 5-Bromo-1,2,3-
Boiling Point ) » [4]
trichlorobenzene, has a boiling

point of 265.8°C at 760 mmHg.

Data not available. As a
Densit polychlorinated aromatic
ensity o
compound, it is expected to be

denser than water.

Expected to have low solubility
in water and be soluble in
nonpolar organic solvents. A
Solubility structurally related compound,
1-Bromo-2,4,5-
trifluorobenzene, is noted as

being insoluble in water.

Sealed in a dry place at room
Storage [1]
temperature.

Mandatory Visualizations

To better illustrate the relationships between the key identifiers of 1-Bromo-2,4,5-
trichlorobenzene and a typical experimental workflow, the following diagrams are provided in
the DOT language.
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Key Identifiers
Molecular Formula
1-Bromo-2,4,5-trichlorobenzene CeH2BrCls
260.34 | .
6034 g/mol L | \1olecular Weight
29682-44-8
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Sample Preparation

Obtain dry, powdered sample

Pack sample into capillary tube

Seal one end of the capillary tube

ement

Data Analysis

Calculate melting range (T2 - T1)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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